![molecular formula C20H25ClN2OS B232049 1-[5-Chloro-2-({2-[(4-methyl-1-piperazinyl)methyl]phenyl}sulfanyl)phenyl]ethanol](/img/structure/B232049.png)
1-[5-Chloro-2-({2-[(4-methyl-1-piperazinyl)methyl]phenyl}sulfanyl)phenyl]ethanol
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Overview
Description
1-[5-Chloro-2-({2-[(4-methyl-1-piperazinyl)methyl]phenyl}sulfanyl)phenyl]ethanol is a chemical compound that is used in scientific research. It is also known as TAK-659 and is a potent and selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which is important for the survival and proliferation of B-cells. The inhibition of BTK by TAK-659 has potential applications in the treatment of various B-cell malignancies.
Mechanism of Action
TAK-659 selectively inhibits BTK, which is a key enzyme in the BCR signaling pathway. The BCR signaling pathway is important for the survival and proliferation of B-cells. Inhibition of BTK by TAK-659 disrupts BCR signaling, leading to the induction of apoptosis in B-cells.
Biochemical and physiological effects:
TAK-659 has been shown to have potent and selective inhibitory activity against BTK. It has also been shown to induce apoptosis in B-cells. TAK-659 has been evaluated in preclinical studies and has demonstrated antitumor activity in animal models of B-cell malignancies.
Advantages and Limitations for Lab Experiments
The advantages of using TAK-659 in lab experiments include its potency and selectivity for BTK. TAK-659 has also been extensively studied in preclinical models of B-cell malignancies, which makes it a valuable tool for research. The limitations of using TAK-659 in lab experiments include its complex synthesis process and the need for expertise in organic chemistry.
Future Directions
There are several future directions for research on TAK-659. One potential application is in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). TAK-659 may also have potential applications in other B-cell-related disorders, such as autoimmune diseases. Further research is needed to evaluate the safety and efficacy of TAK-659 in clinical trials. Additionally, there is a need for the development of more potent and selective inhibitors of BTK for use in research and clinical applications.
Synthesis Methods
The synthesis of 1-[5-Chloro-2-({2-[(4-methyl-1-piperazinyl)methyl]phenyl}sulfanyl)phenyl]ethanol has been described in the literature. The synthesis involves several steps, including the preparation of intermediate compounds and the final coupling reaction. The synthesis is a complex process and requires expertise in organic chemistry.
Scientific Research Applications
TAK-659 has been extensively studied in preclinical models of B-cell malignancies. It has been shown to inhibit BTK activity and disrupt BCR signaling, leading to the induction of apoptosis (programmed cell death) in B-cells. TAK-659 has also been shown to have antitumor activity in animal models of B-cell malignancies.
Properties
Molecular Formula |
C20H25ClN2OS |
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Molecular Weight |
376.9 g/mol |
IUPAC Name |
1-[5-chloro-2-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]sulfanylphenyl]ethanol |
InChI |
InChI=1S/C20H25ClN2OS/c1-15(24)18-13-17(21)7-8-20(18)25-19-6-4-3-5-16(19)14-23-11-9-22(2)10-12-23/h3-8,13,15,24H,9-12,14H2,1-2H3 |
InChI Key |
HLFMMWPCGGOWJR-UHFFFAOYSA-N |
SMILES |
CC(C1=C(C=CC(=C1)Cl)SC2=CC=CC=C2CN3CCN(CC3)C)O |
Canonical SMILES |
CC(C1=C(C=CC(=C1)Cl)SC2=CC=CC=C2CN3CCN(CC3)C)O |
Origin of Product |
United States |
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